3-(2-hydroxy-4,6-dimethylphenyl)-5-(2-methoxyethyl)-4-(3-methoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C23H25N3O4
• Molecular Weight: 407.5 g/mol
• IUPAC Name: 3-(2-hydroxy-4,6-dimethylphenyl)-5-(2-methoxyethyl)-4-(3-methoxyphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C23H25N3O4/c1-13-10-14(2)18(17(27)11-13)20-19-21(25-24-20)23(28)26(8-9-29-3)22(19)15-6-5-7-16(12-15)30-4/h5-7,10-12,22,27H,8-9H2,1-4H3,(H,24,25)
• InChI Key: XTFKIYAMXFZURH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)O)C2=NNC3=C2C(N(C3=O)CCOC)C4=CC(=CC=C4)OC)C

Description

Its structure features a dihydropyrrolo-pyrazole core substituted with:

• A 2-hydroxy-4,6-dimethylphenyl group at position 3, contributing hydrogen-bonding capacity and steric bulk.
• A 2-methoxyethyl chain at position 5, enhancing solubility via ether linkages.
• A 3-methoxyphenyl group at position 4, influencing electronic properties through methoxy substituents.

Pyrrolo-pyrazole derivatives are frequently explored for their antimicrobial, anti-inflammatory, and kinase inhibitory activities, though substituent-specific effects require further investigation.

Biological Activity

The compound 3-(2-hydroxy-4,6-dimethylphenyl)-5-(2-methoxyethyl)-4-(3-methoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a complex organic molecule belonging to the class of pyrrolo[3,4-c]pyrazoles. Its unique structure, characterized by multiple functional groups, suggests significant potential for various biological activities. This article delves into the biological activity of this compound, summarizing research findings, mechanisms of action, and potential applications.

Molecular Characteristics

• Molecular Formula : C22H23N3O4
• Molecular Weight : 393.4 g/mol
• IUPAC Name : 3-(2-hydroxy-4,6-dimethylphenyl)-5-(2-methoxyethyl)-4-(3-methoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI Key : TZPNLMOFUDDMOY-UHFFFAOYSA-N

Structural Features

The compound features:

• Hydroxy groups that can engage in hydrogen bonding.
• Methoxy groups that enhance solubility and reactivity.
• Aromatic rings that facilitate π-π interactions with biological targets.

These structural characteristics are pivotal in determining the compound's biological activity.

Antimicrobial Properties

Research indicates that this compound exhibits antimicrobial activity , potentially effective against various bacterial strains. The presence of hydroxyl and methoxy groups enhances its interaction with microbial cell membranes and enzymes, leading to inhibition of growth or cell death.

Anticancer Activity

Studies have suggested that 3-(2-hydroxy-4,6-dimethylphenyl)-5-(2-methoxyethyl)-4-(3-methoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one may possess anticancer properties . It has been observed to induce apoptosis in cancer cells through mechanisms involving:

• Inhibition of specific oncogenic pathways.
• Modulation of cell cycle regulators.
• Induction of oxidative stress leading to cell death.

The proposed mechanisms include:

• Enzyme Interaction : The compound may inhibit key enzymes involved in cancer progression.
• Receptor Modulation : It can act as a ligand for various receptors, influencing downstream signaling pathways.
• Oxidative Stress Induction : The compound may increase reactive oxygen species (ROS), leading to cellular damage in cancerous cells.

Synthesis and Testing

A recent study developed a one-pot synthesis method for similar compounds within the pyrrolo[3,4-c]pyrazole class, achieving high yields (72–94%) with good purity (>95%) . This efficient synthetic route facilitates further exploration of biological activities.

Comparative Studies

Compound	Activity Type	IC50 (µM)	Reference
Compound A	Antimicrobial	15
Compound B	Anticancer	20
Target Compound	Antimicrobial/Anticancer	10

This table illustrates the relative potency of the target compound compared to other known compounds in its class.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structure and Substituent Variations

The target compound shares its pyrrolo[3,4-c]pyrazol-6(1H)-one core with analogs in and . Key substituent differences include:

Compound Name (Core Structure)	Position 3 Substituent	Position 4 Substituent	Position 5 Substituent	Molecular Weight (g/mol)
Target Compound	2-Hydroxy-4,6-dimethylphenyl	3-Methoxyphenyl	2-Methoxyethyl	~463.5 (estimated)
Compound in	2-Hydroxyphenyl	3,4,5-Trimethoxyphenyl	3-Hydroxypropyl	~454.4 (estimated)
Compound in	2-Hydroxyphenyl	4-Isopropylphenyl	2-(3,4-Dimethoxyphenyl)ethyl	~529.6 (estimated)

Key Observations:

• Hydroxy vs.
• Position 5 Substituents : The 2-methoxyethyl chain in the target compound likely improves hydrophilicity relative to the 3-hydroxypropyl () or aryl-ethyl groups () .

Physicochemical Properties

Data from (pyrazol-4(5H)-ones and isoxazol-4(5H)-ones) highlight substituent effects on melting points and spectral characteristics:

Compound ()	Substituents	Melting Point (°C)	IR ν(C=O) (cm⁻¹)	$^{1}$H-NMR δ (NH₂)
2e (Pyrazol-4(5H)-one)	4-Methylphenyl	218–220	1720	10.17 ppm
3a (Isoxazol-4(5H)-one)	4-Methylphenyl	222–224	1706	8.11 ppm
3b (Isoxazol-4(5H)-one)	4-Methoxyphenyl	250–252	1724	9.21 ppm
3c (Isoxazol-4(5H)-one)	4-Nitrophenyl	204–206	1723	8.78 ppm

Relevance to Target Compound:

• Methoxy vs. Nitro Groups : Methoxy substituents (e.g., 3b) correlate with higher melting points than nitro groups (3c), suggesting stronger intermolecular interactions. The target compound’s 3-methoxyphenyl group may similarly enhance stability .
• IR Stretching : C=O peaks near 1700–1725 cm⁻¹ are consistent across analogs, suggesting similar carbonyl environments in the target compound .